NSC145366
Description
NSC145366 is a heat shock protein 90 (Hsp90) inhibitor that targets the C-terminal domain (CTD) of Hsp90, inducing allosteric inhibition and selective downregulation of client proteins such as RAF kinases . Instead, it increases Hsp90 oligomerization, leading to the inhibition of NTD ATPase activity (IC₅₀ = 119 μM) . This unique mechanism disrupts the folding and stabilization of Hsp90-dependent client proteins, including oncogenic drivers like BRAFV600E and mutant KRAS, thereby suppressing downstream ERK signaling pathways in cancer cells .
Properties
CAS No. |
1052515-37-3 |
|---|---|
Molecular Formula |
C37H64Cl2N2O4 |
Molecular Weight |
671.83 |
IUPAC Name |
2,2-Bis(4-[2-Hydroxy-3-(1,1,3,3-tetramethyl-butylamino)-propoxy]-phenyl)propane dihydrochloride |
InChI |
InChI=1S/C37H62N2O4.2ClH/c1-33(2,3)25-35(7,8)38-21-29(40)23-42-31-17-13-27(14-18-31)37(11,12)28-15-19-32(20-16-28)43-24-30(41)22-39-36(9,10)26-34(4,5)6;;/h13-20,29-30,38-41H,21-26H2,1-12H3;2*1H |
InChI Key |
VIFJFGHDOMDVRZ-UHFFFAOYSA-N |
SMILES |
CC(C1=CC=C(OCC(O)CNC(C)(C)CC(C)(C)C)C=C1)(C2=CC=C(OCC(O)CNC(C)(C)CC(C)(C)C)C=C2)C.[H]Cl.[H]Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
NSC-145366; NSC 145366; NSC145366 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs: Symmetrical and Asymmetrical Derivatives
Derivatives of NSC145366 were designed to enhance affinity for the Hsp90 CTD. Pharmacophore-based screening and biophysical assays (e.g., Thermal Shift Assay, Isothermal Calorimetry) revealed that these derivatives retain the core mechanism of allosteric inhibition but exhibit improved binding kinetics .
Functional Analogs: Hsp90 Inhibitors
Key Contrasts :
- Mechanism : NSC145366 and gambogic acid target the CTD, while macbecin binds the NTD.
- Selectivity : Gambogic acid is selective for HSP90β, whereas NSC145366 and macbecin are pan-Hsp90 inhibitors.
Compounds with Overlapping Cellular Effects
- Gliotoxin : Induces ROS generation and CRAF hyperphosphorylation, similar to NSC145366’s indirect suppression of RAF/ERK signaling. However, Gliotoxin’s primary mechanism (ROS stress) is distinct from Hsp90 inhibition .
- Rigosertib and Paclitaxel : Promote ROS via microtubule disruption, unlike NSC145366’s direct Hsp90 modulation .
Functional Assay Comparisons
In cellular models (e.g., murine astrocytes and AQP4-transfected cells), NSC145366 uniquely enhances regulatory volume increase (RVI) and eliminates regulatory volume decrease (RVD) . In contrast:
- NSC305787 enhances RVI only.
- NSC59349 slows contraction and eliminates RVD.
- NSC164914 and NSC301460 alter contraction rates without affecting RVI/RVD .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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